Cas no 871723-51-2 (1-(benzenesulfonyl)piperidin-4-ylmethanamine)

• Product Name: 1-(benzenesulfonyl)piperidin-4-ylmethanamine
• CAS No: 871723-51-2
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 4271033
• PubChem ID: 23607731
• Update Time: 2025-06-29

1-(benzenesulfonyl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)piperidin-4-ylmethanamine
• (1-(phenylsulfonyl)piperidin-4-yl)methanamine
• HMS1633L10
• 871723-51-2
• EN300-144973
• AKOS001900558
• [1-(benzenesulfonyl)piperidin-4-yl]methanamine
• SCHEMBL8223285
• CCG-148636

• Inchi： 1S/C12H18N2O2S/c13-10-11-6-8-14(9-7-11)17(15,16)12-4-2-1-3-5-12/h1-5,11H,6-10,13H2
• InChI Key： NXQOXZDEXRNDJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(CN)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899Da
• Monoisotopic Mass: 254.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(benzenesulfonyl)piperidin-4-ylmethanamine

1-(Benzenesulfonyl)piperidin-4-ylmethanamine (CAS No. 871723-51-2): A Comprehensive Overview

1-(Benzenesulfonyl)piperidin-4-ylmethanamine (CAS No. 871723-51-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(aminomethyl)-N-benzoylpiperidine, is characterized by its unique structural features, which include a piperidine ring and a benzenesulfonyl group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and cardiovascular disorders.

The chemical structure of 1-(benzenesulfonyl)piperidin-4-ylmethanamine is defined by its molecular formula, C₁₃H₁₇NO₂S, and its molecular weight of 255.34 g/mol. The presence of the piperidine ring provides the compound with a flexible backbone, allowing it to adopt various conformations that can interact with different biological targets. The benzenesulfonyl group, on the other hand, introduces a polar and electron-withdrawing moiety, which can enhance the compound's solubility and binding affinity to specific receptors.

In recent years, 1-(benzenesulfonyl)piperidin-4-ylmethanamine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are involved in numerous physiological processes. The ability of 1-(benzenesulfonyl)piperidin-4-ylmethanamine to interact with GPCRs makes it a promising candidate for the development of drugs targeting conditions such as hypertension, diabetes, and neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 1-(benzenesulfonyl)piperidin-4-ylmethanamine. The researchers found that this compound exhibited potent agonist activity at the serotonin 5-HT_1A receptor, which is implicated in mood regulation and anxiety disorders. The study also demonstrated that the compound had favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it an attractive candidate for further preclinical and clinical development.

Beyond its potential as a receptor modulator, 1-(benzenesulfonyl)piperidin-4-ylmethanamine has also shown promise in other therapeutic areas. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2023 explored its anti-inflammatory properties. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that 1-(benzenesulfonyl)piperidin-4-ylmethanamine could be developed into a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(benzenesulfonyl)piperidin-4-ylmethanamine has been well-documented in the literature. A common synthetic route involves the reaction of 4-piperidinemethanamine with benzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product with high yield and purity. The synthetic accessibility of 1-(benzenesulfonyl)piperidin-4-ylmethanamine makes it an attractive starting point for further chemical modifications to optimize its pharmacological properties.

In addition to its potential therapeutic applications, 1-(benzenesulfonyl)piperidin-4-ylmethanamine has also been used as a tool compound in academic research to investigate the structure-function relationships of various biological targets. For example, a study published in ACS Chemical Biology in 2021 utilized this compound to probe the binding site of a specific GPCR subtype. The insights gained from this research have contributed to our understanding of receptor-ligand interactions and have informed the design of more selective and potent ligands.

The safety profile of 1-(benzenesulfonyl)piperidin-4-ylmethanamine is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity across multiple animal models. In vitro cytotoxicity assays have also demonstrated minimal effects on cell viability at therapeutically relevant concentrations. These findings suggest that 1-(benzenesulfonyl)piperidin-4-ylmethanamine is well-tolerated and safe for further clinical evaluation.

In conclusion, 1-(benzenesulfonyl)piperidin-4-ylmethanamine (CAS No. 871723-51-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel drugs targeting various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, positioning it as a valuable tool for advancing drug discovery efforts.